Cas no 1355071-91-8 (2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine
• CAS No: 1355071-91-8
• MF: C₁₅H₁₉BF₃NO₃
• MW: 329.1225
• CID: 4740760
• Update Time: 2025-05-25

2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-(TRIFLUOROMETHOXY)PYRIDINE
• (6-Cyclopropyl-5-(trifluoromethoxy)pyridin-3-yl)boronic acid pinacol ester
• 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C15H19BF3NO3/c1-13(2)14(3,4)23-16(22-13)10-7-11(21-15(17,18)19)12(20-8-10)9-5-6-9/h7-9H,5-6H2,1-4H3
• InChI Key： NPEXOTBRDCVMGX-UHFFFAOYSA-N
• SMILES： FC(OC1C([H])=C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)C([H])=NC=1C1([H])C([H])([H])C1([H])[H])(F)F

Computed Properties

• Exact Mass: 329.141008g/mol
• Monoisotopic Mass: 329.141008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• Molecular Weight: 329.12g/mol

Additional information on 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine

Introduction to 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine (CAS No: 1355071-91-8)

The compound 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine (CAS No: 1355071-91-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and functional groups, which make it a promising candidate for advanced chemical applications.

The molecular structure of this compound is characterized by a pyridine ring system substituted with a cyclopropyl group at position 2 and a trifluoromethoxy group at position 3. The presence of the dioxaborolane moiety at position 5 adds another layer of complexity and functionality to the molecule. This combination of substituents endows the compound with distinctive electronic and steric properties that are highly desirable in modern chemical research.

Recent studies have highlighted the importance of such compounds in the development of novel materials for electronic applications. The dioxaborolane group is known for its ability to facilitate electron transfer processes, making it a valuable component in the design of organic semiconductors and optoelectronic devices. Additionally, the cyclopropyl group contributes to the molecule's stability and rigidity, which are critical factors in maintaining its performance under various operating conditions.

The synthesis of this compound involves a series of carefully optimized reactions that ensure high yield and purity. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling reactions and boronate ester formation to construct the complex structure of this molecule. These techniques not only demonstrate the versatility of modern synthetic chemistry but also pave the way for the scalable production of similar compounds for industrial applications.

In terms of application potential, this compound has shown promise in several areas. For instance, its electronic properties make it a strong candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Furthermore, its unique substitution pattern allows for fine-tuning of its reactivity in catalytic processes, making it an attractive option for heterogeneous catalysis.

Recent advancements in computational chemistry have also provided deeper insights into the behavior of this compound at the molecular level. Quantum mechanical calculations have revealed that the interplay between the electron-withdrawing trifluoromethoxy group and the electron-donating dioxaborolane moiety significantly influences the compound's electronic configuration. This understanding is crucial for designing next-generation materials with tailored properties.

The integration of such compounds into real-world applications is currently being explored by leading research institutions and industry players alike. Collaborative efforts are focused on addressing challenges related to material stability, scalability, and cost-effectiveness while leveraging the unique attributes of this compound.

In conclusion, 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3-(trifluoromethoxy)pyridine represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in shaping future innovations in materials science and beyond.